8-chloro-2-(6-fluoro-7-methyl-1H-indol-3-yl)quinoline
Overview
Description
8-Chloro-2-(6-fluoro-7-methyl-1H-indol-3-yl)quinoline (CFMIQ) is a novel synthetic compound that has recently been investigated for its potential applications in scientific research. CFMIQ is a unique quinoline derivative that has been found to exhibit a variety of biochemical and physiological effects.
Scientific Research Applications
8-chloro-2-(6-fluoro-7-methyl-1H-indol-3-yl)quinoline has been found to have a variety of potential applications in scientific research. One of the most promising applications is in the field of cancer research, where this compound has been found to have anti-tumor activity. This compound has also been found to have potential applications in the fields of neuroscience, endocrinology, and pharmacology.
Mechanism of Action
The exact mechanism of action of 8-chloro-2-(6-fluoro-7-methyl-1H-indol-3-yl)quinoline is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in the biosynthesis of proteins. In particular, this compound has been found to inhibit the enzyme 5-lipoxygenase, which is involved in the biosynthesis of leukotrienes. Leukotrienes are pro-inflammatory molecules that are involved in the development of various diseases, including cancer.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In particular, this compound has been found to have anti-tumor activity, as well as anti-inflammatory and antioxidant effects. This compound has also been found to have a neuroprotective effect, as well as an effect on the endocrine system.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 8-chloro-2-(6-fluoro-7-methyl-1H-indol-3-yl)quinoline in laboratory experiments is its ability to inhibit the enzyme 5-lipoxygenase. This can be useful in studying the role of leukotrienes in the development of various diseases. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is a synthetic compound, so its safety in humans is not yet known.
Future Directions
The potential applications of 8-chloro-2-(6-fluoro-7-methyl-1H-indol-3-yl)quinoline in scientific research are still being explored. In the future, this compound could be used in the development of novel drugs for the treatment of cancer, inflammation, and other diseases. This compound could also be used in the development of new diagnostic tools for the early detection of disease. Additionally, this compound could be used in the development of new treatments for neurological disorders, such as Alzheimer's disease. Finally, this compound could be used in the development of new drugs for the treatment of endocrine disorders, such as diabetes.
Synthesis Methods
8-chloro-2-(6-fluoro-7-methyl-1H-indol-3-yl)quinoline is synthesized through a multi-step process. The first step involves the reaction of 3-chloro-6-fluoro-7-methyl-1H-indole with 2-chloroquinoline in the presence of a base catalyst. This reaction produces the desired product, this compound, as well as byproducts. The second step involves the purification of the desired product from the byproducts through a series of chromatographic steps.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-chloro-2-(6-fluoro-7-methyl-1H-indol-3-yl)quinoline involves the reaction of 8-chloroquinoline with 6-fluoro-7-methyl-1H-indole-3-carbaldehyde in the presence of a suitable catalyst to form the intermediate product. This intermediate is then subjected to a series of reactions to yield the final product.", "Starting Materials": [ "8-chloroquinoline", "6-fluoro-7-methyl-1H-indole-3-carbaldehyde", "Suitable catalysts" ], "Reaction": [ "Step 1: 8-chloroquinoline is reacted with 6-fluoro-7-methyl-1H-indole-3-carbaldehyde in the presence of a suitable catalyst to form the intermediate product.", "Step 2: The intermediate product is then subjected to a Friedlander reaction with acetic anhydride and a suitable catalyst to form the quinoline ring.", "Step 3: The resulting product is then chlorinated using thionyl chloride to introduce the chlorine atom at the 8-position of the quinoline ring.", "Step 4: The final step involves the demethylation of the methyl group at the 7-position of the indole ring using a suitable reagent such as boron tribromide to yield the final product, 8-chloro-2-(6-fluoro-7-methyl-1H-indol-3-yl)quinoline." ] } | |
CAS RN |
1817719-93-9 |
Molecular Formula |
C18H12ClFN2 |
Molecular Weight |
310.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
